Cas no 35161-71-8 (N-Methylpropargylamine)

N-Methylpropargylamine (CAS 5405-53-8) is a secondary amine featuring both methyl and propargyl functional groups. This compound is a versatile building block in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its propargyl group enables click chemistry applications, such as copper-catalyzed azide-alkyne cycloaddition (CuAAC), while the secondary amine functionality allows for further derivatization. The compound’s reactivity and stability make it suitable for use in heterocycle formation and as a ligand precursor. N-Methylpropargylamine is typically supplied as a clear liquid with high purity, ensuring consistent performance in synthetic applications. Proper handling under inert conditions is recommended due to its moisture sensitivity.
N-Methylpropargylamine structure
N-Methylpropargylamine structure
Product Name:N-Methylpropargylamine
CAS No:35161-71-8
MF:C4H7N
MW:69.1050808429718
MDL:MFCD00008573
CID:54382
PubChem ID:24848850
Update Time:2025-05-28

N-Methylpropargylamine Chemical and Physical Properties

Names and Identifiers

    • N-Methylpropargylamine
    • 3-Methylamino-1-propyne
    • N-Methyl-N-prop-2-ynylamine
    • METHYL-PROP-2-YNYL-AMINE
    • N-Methyl-2-propynylamine
    • N-methylprop-2-yn-1-amine
    • N-Methylpropargylami
    • 2-Propyn-1-amine,N-methyl
    • Methyl(2-propynyl)amine
    • Methyl(propargyl)amine
    • N-(prop-2-yn-1-yl)-N-methylamine
    • N-methyl-N-prop-2-yn-1-ylamine
    • N-Methyl-N-prop-2-ynylamine (N-Methylpropargylamine)
    • N-methyl-N-propargylamine
    • MDL： MFCD00008573
    • Inchi： 1S/C4H7N/c1-3-4-5-2/h1,5H,4H2,2H3
    • InChI Key： HQFYIDOMCULPIW-UHFFFAOYSA-N
    • SMILES： N(C)CC#C

Computed Properties

  • Exact Mass: 69.05780
  • Monoisotopic Mass: 69.057849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 47.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.1

Experimental Properties

  • Density: 0.819 g/mL at 25 °C(lit.)
  • Boiling Point: 82-84 °C(lit.)
  • Flash Point: Fahrenheit: 33.8 ° f
    Celsius: 1 ° c
  • Refractive Index: n20/D 1.432(lit.)
  • PSA: 12.03000
  • LogP: 0.22990

N-Methylpropargylamine Security Information

  • Symbol: GHS02 GHS05
  • Signal Word：Danger
  • Hazard Statement： H225-H314
  • Warning Statement： P210-P280-P305 + P351 + P338-P310
  • Hazardous Material transportation number：UN 2733
  • WGK Germany：3
  • Hazard Category Code： 11-34-37
  • Safety Instruction： S9-S16-S26-S33-S36/37/39-S45
  • FLUKA BRAND F CODES：9
  • Hazardous Material Identification： F C
  • Packing Group：II
  • Hazard Level：3.1
  • HazardClass：3.1
  • PackingGroup：II
  • Storage Condition：2-8°C
  • Safety Term：3.1
  • Packing Group：II
  • Risk Phrases：R11; R34; R37

N-Methylpropargylamine Customs Data

  • HS CODE：2921199090
  • Customs Data：

    China Customs Code:

    2921199090

    Overview:

    2921199090 Other acyclic monoamines and their derivatives and salts.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921199090 other acyclic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Methylpropargylamine Pricemore >>

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